Cas no 1207003-95-9 (N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-5-phenyl-1,2-oxazole-3-carboxamide)

• Product Name: N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-5-phenyl-1,2-oxazole-3-carboxamide
• CAS No: 1207003-95-9
• MF: C₁₉H₁₆ClN₃O₄S
• MW: 417.866042137146
• CID: 6511798
• Update Time: 2025-07-17

N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-5-phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-5-phenyl-1,2-oxazole-3-carboxamide
• N-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-5-phenyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C19H16ClN3O4S/c20-15-8-7-14(11-17(15)23-9-4-10-28(23,25)26)21-19(24)16-12-18(27-22-16)13-5-2-1-3-6-13/h1-3,5-8,11-12H,4,9-10H2,(H,21,24)
• InChI Key： AMWBWTVURXTISH-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(C(NC2=CC=C(Cl)C(N3CCCS3(=O)=O)=C2)=O)=N1

Computed Properties

• Exact Mass: 417.055
• Monoisotopic Mass: 417.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2

Additional information on N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-5-phenyl-1,2-oxazole-3-carboxamide

Research Brief on N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-5-phenyl-1,2-oxazole-3-carboxamide (CAS: 1207003-95-9)

N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-5-phenyl-1,2-oxazole-3-carboxamide (CAS: 1207003-95-9) is a synthetic small molecule that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, characterized by its unique oxazole and thiazolidine moieties, has been investigated for its pharmacological properties, particularly in the context of inflammation and immune modulation. Recent studies have explored its mechanism of action, pharmacokinetics, and efficacy in preclinical models, positioning it as a promising candidate for further development.

The structural features of this compound, including the chloro-phenyl and dioxo-thiazolidine groups, contribute to its bioactivity. Research indicates that it acts as a potent inhibitor of specific signaling pathways involved in inflammatory responses. For instance, studies have demonstrated its ability to modulate NF-κB and MAPK pathways, which are critical in the regulation of cytokines and chemokines. These findings suggest potential applications in treating autoimmune diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Recent preclinical evaluations have focused on the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Data from animal models indicate favorable oral bioavailability and a half-life conducive to once-daily dosing. Additionally, toxicity studies have shown a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These results support the compound's progression into further stages of drug development.

In vitro and in vivo studies have also highlighted the compound's efficacy in reducing inflammatory markers. For example, in a murine model of colitis, treatment with N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-5-phenyl-1,2-oxazole-3-carboxamide significantly decreased levels of pro-inflammatory cytokines such as TNF-α and IL-6. These effects were accompanied by histological improvements in colon tissue, underscoring the compound's therapeutic potential.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are directed toward structural modifications to enhance potency and reduce potential toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-5-phenyl-1,2-oxazole-3-carboxamide represents a compelling area of research in the field of medicinal chemistry. Its unique mechanism of action and favorable pharmacokinetic properties make it a viable candidate for addressing unmet medical needs in inflammatory and autoimmune diseases. Continued investigation and development are essential to fully realize its therapeutic potential.